Cas no 18429-70-4 (4,5-dimethyltetraphene)

• Product Name: 4,5-dimethyltetraphene
• CAS No: 18429-70-4
• MF: C₂₀H₁₆
• MW: 256.341045379639
• CID: 1378319
• PubChem ID: 29064
• Update Time: 2025-04-20

4,5-dimethyltetraphene Chemical and Physical Properties

Names and Identifiers

• 4,5-dimethyltetraphene
• benz[a]anthracene, 4,5-dimethyl-
• 4,5-Dimethylbenz[a]anthracene
• 4,5-dimethylbenzo[a]anthracene
• DTXSID50171552
• 18429-70-4
• 3,4'-Dimethyl-1,2-benzanthracene
• 4,5-Dimethylbenz(a)anthracene
• Benz(a)anthracene, 4,5-dimethyl-

• Inchi： 1S/C20H16/c1-13-6-5-9-18-19-12-16-8-4-3-7-15(16)11-17(19)10-14(2)20(13)18/h3-12H,1-2H3
• InChI Key： XVSYIHPFNPQXRA-UHFFFAOYSA-N
• SMILES： C12C=C3C=CC=CC3=CC1=CC(C)=C1C(C)=CC=CC=21

Computed Properties

• Exact Mass: 256.12528
• Monoisotopic Mass: 256.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.0840 (estimate)
• Melting Point: 138.5°C
• Boiling Point: 466.58°C (rough estimate)
• Refractive Index: 1.7290 (estimate)
• PSA: 0